Conduritol A

Description

Conduritol A, also known as 1,2,3,4-cyclohexenetetrol, is an organic compound with the chemical formula C6H10O4 . It can be viewed as a derivative of cyclohexene, where four hydroxyl groups (OH) replace hydrogen atoms on four carbon atoms not adjacent to the double bond . This makes it a cyclic polyol or cyclitol . Conduritol A exhibits cis-trans isomerism, with multiple isomers differing in the relative positions of the hydroxyls compared to the mean plane of the ring .

The first conduritol was isolated in 1908 by K. Kübler from the bark of Ruehssia cundurango subsp. cundurango (syn. Marsdenia cundurango), hence its name . A similar compound, Conduritol B Epoxide, with the molecular formula C₆H₁₀O₅, is an irreversible inhibitor of glucocerebrosidase in neurons and also inhibits α-glucosidase activity in various species . Conduritol B Epoxide is utilized to generate Gaucher disease models .

Conduritol A epoxide is another related compound with the formula C6H10O5 .

• CAS No.: 526-87-4
• Product Name: Conduritol A
• Molecular Formula: C6H10O4
• Molecular Weight: 146.14 g/mol
• IUPAC Name: (1S,2R,3S,4R)-cyclohex-5-ene-1,2,3,4-tetrol
• Standard InChI: InChI=1S/C6H10O4/c7-3-1-2-4(8)6(10)5(3)9/h1-10H/t3-,4+,5+,6-
• Standard InChIKey: LRUBQXAKGXQBHA-GUCUJZIJSA-N
• SMILES: C1=CC(C(C(C1O)O)O)O
• Canonical SMILES: C1=CC(C(C(C1O)O)O)O
• Appearance: Cryst.
• Synonyms: 5-cyclohexene-1,2,3,4-tetrol; conduritol A; conduritol B; conduritol B, (1alpha,2alpha,3alpha,4beta)-isomer; conduritol B, (1alpha,2beta,3beta,4alpha)-isomer; conduritol B, (1R-(1alpha,2alpha,3beta,4alpha))-isomer; conduritol C
• PubChem Compound: 10290861
• Last Modified: Sep 14 2023